Benzyl 2,4-dioxo-3,4,5,6,8,9-hexahydro-1H-pyrimido[4,5-d]azepine-7(2H)-carboxylate

• IUPAC Name: benzyl 2,4-dioxo-5,6,8,9-tetrahydro-1H-pyrimido[4,5-d]azepine-7-carboxylate
• InChI: InChI=1S/C16H17N3O4/c20-14-12-6-8-19(9-7-13(12)17-15(21)18-14)16(22)23-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H2,17,18,20,21)
• InChI Key: AWRLIPKSEFZOCO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC2=C1C(=O)NC(=O)N2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C16H17N3O4
• DSSTOX Substance ID: DTXSID50677827
• Molecular Weight: 315.32 g/mol
• CAS No.: 1207369-43-4

Description

This compound is a complex organic molecule that likely contains a pyrimido[4,5-d]azepine core structure, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide detailed information about the compound’s molecular structure and stereochemistry.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its exact structure. Generally, heterocyclic compounds like this one can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, additions, and redox reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be determined by its molecular structure. For example, the presence of polar functional groups could increase its solubility in water.

Scientific Research Applications

Chemical Variability and Properties

Compounds with structures similar to Benzyl 2,4-dioxo-3,4,5,6,8,9-hexahydro-1H-pyrimido[4,5-d]azepine-7(2H)-carboxylate demonstrate fascinating chemical variability and properties. Research into compounds like 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine has shown their application in diverse fields such as spectroscopy, magnetism, and electrochemistry due to their complex structures and reactivity. These studies help in identifying potential points of interest for further investigation into unknown analogues, including this compound (Boča, Jameson, & Linert, 2011).

Synthetic Utilities and Biological Applications

The synthetic methods and biological applications of related compounds, such as benzimidazoles, quinoxalines, and benzo[1,5]diazepines, suggest a framework for understanding the utility of this compound. These methodologies highlight the compound's potential in developing novel therapeutic agents, emphasizing its significance in medicinal chemistry and drug development (Ibrahim, 2011).

Optoelectronic Materials

The investigation into functionalized quinazolines and pyrimidines, which are closely related to the target compound, reveals their applicability in creating novel optoelectronic materials. These compounds' incorporation into π-extended conjugated systems and their photophysical properties have led to advances in organic light-emitting diodes (OLEDs) and photoelectric conversion elements, suggesting potential research applications for this compound in these areas (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Central Nervous System (CNS) Acting Drugs

Research into functional chemical groups that could become sources for novel CNS-acting drugs highlights the importance of heterocyclic compounds, including pyrimidines. These findings underscore the potential of this compound in contributing to the development of new therapeutic agents targeting CNS disorders (Saganuwan, 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many heterocyclic compounds interact with enzymes, receptors, or other proteins in the body to exert their effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity and toxicity. These properties are typically assessed through in vitro and in vivo testing.

Future Directions

The future research directions for this compound would likely involve further studies to elucidate its biological activity, mechanism of action, and potential therapeutic applications. This could include in vitro and in vivo testing, as well as clinical trials if the compound shows promise as a drug candidate.